Cas no 1006483-43-7 (1-Propyl-1H-pyrazol-4-amine)

1-Propyl-1H-pyrazol-4-amine structure
1-Propyl-1H-pyrazol-4-amine structure
Product Name:1-Propyl-1H-pyrazol-4-amine
CAS No:1006483-43-7
MF:C6H11N3
MW:125.171640634537
MDL:MFCD11506560
CID:1088077
PubChem ID:19620834
Update Time:2025-04-20

1-Propyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1-Propyl-1H-pyrazol-4-amine
    • 1-propylpyrazol-4-amine
    • 1-Propyl-1H-pyrazol-4-ylamine
    • 1H-pyrazol-4-amine, 1-propyl-
    • 1-propyl-1H-pyrazol-4-amine dihydrochloride
    • F8881-4147
    • AKOS000205147
    • BS-14155
    • MFCD04970183
    • EN300-91437
    • 1H-pyrazol-4-amine, 1-propyl-, dihydrochloride
    • A925382
    • 1006483-43-7
    • D82823
    • SCHEMBL10256261
    • DB-337395
    • STK352623
    • ALBB-009936
    • MDL: MFCD11506560
    • Inchi: 1S/C6H11N3/c1-2-3-9-5-6(7)4-8-9/h4-5H,2-3,7H2,1H3
    • InChI Key: DMDDBNVQWLCYMJ-UHFFFAOYSA-N
    • SMILES: N1(C=C(C=N1)N)CCC

Computed Properties

  • Exact Mass: 125.095297364g/mol
  • Monoisotopic Mass: 125.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 84.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 251.6±13.0 °C at 760 mmHg
  • Flash Point: 106.0±19.8 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-Propyl-1H-pyrazol-4-amine Security Information

1-Propyl-1H-pyrazol-4-amine Pricemore >>

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